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Imatinib (Piperidine)-N,N-dioxide Imatinib (Piperidine)-N,N-dioxide
Brand Name: Vulcanchem
CAS No.: 571186-93-1
VCID: VC0140783
InChI: InChI=1S/C29H31N7O3/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(39)16-14-35(2,38)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C[N+]3(CC[N+](CC3)(C)[O-])[O-])NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula: C29H31N7O3
Molecular Weight: 525.613

Imatinib (Piperidine)-N,N-dioxide

CAS No.: 571186-93-1

Reference Standards

VCID: VC0140783

Molecular Formula: C29H31N7O3

Molecular Weight: 525.613

Imatinib (Piperidine)-N,N-dioxide - 571186-93-1

CAS No. 571186-93-1
Product Name Imatinib (Piperidine)-N,N-dioxide
Molecular Formula C29H31N7O3
Molecular Weight 525.613
IUPAC Name 4-[(4-methyl-1,4-dioxidopiperazine-1,4-diium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
Standard InChI InChI=1S/C29H31N7O3/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(39)16-14-35(2,38)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
Standard InChIKey MFKGVMIUOYNDCV-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C[N+]3(CC[N+](CC3)(C)[O-])[O-])NC4=NC=CC(=N4)C5=CN=CC=C5
Synonyms 4-[(4-Methyl-1,4-dioxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide;
PubChem Compound 71749457
Last Modified Nov 14 2021
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